![molecular formula C10H15N3O B223824 N-(3-aminopropyl)-6-methylpyridine-3-carboxamide](/img/structure/B223824.png)
N-(3-aminopropyl)-6-methylpyridine-3-carboxamide
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Overview
Description
N-(3-aminopropyl)-6-methylpyridine-3-carboxamide, also known as PAC, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. PAC is a derivative of pyridine and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of N-(3-aminopropyl)-6-methylpyridine-3-carboxamide is not fully understood. However, it has been suggested that this compound may exert its effects through the modulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. This compound may also interact with neurotransmitter receptors, including the NMDA receptor and the serotonin receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound can induce apoptosis in cancer cells and can inhibit angiogenesis, which is the process of new blood vessel formation. This compound can also increase the levels of various neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
N-(3-aminopropyl)-6-methylpyridine-3-carboxamide has several advantages for lab experiments, including its small size, high solubility, and low toxicity. This compound can easily penetrate cell membranes and can be used in various in vitro and in vivo assays. However, the limitations of this compound include its instability in certain solvents and its potential to form complexes with metal ions, which can interfere with some assays.
Future Directions
For the study of N-(3-aminopropyl)-6-methylpyridine-3-carboxamide include the development of this compound-based drugs, the exploration of its mechanism of action, and the optimization of its pharmacokinetic properties.
Synthesis Methods
N-(3-aminopropyl)-6-methylpyridine-3-carboxamide can be synthesized through various methods, including the reaction between 6-methylpyridine-3-carboxylic acid and 1,3-diaminopropane in the presence of a coupling agent. Another method involves the reaction between 6-methylpyridine-3-carboxylic acid and 3-aminopropylamine in the presence of an activating agent. The purity and yield of this compound can be improved through recrystallization and chromatography techniques.
Scientific Research Applications
N-(3-aminopropyl)-6-methylpyridine-3-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to have anticancer properties and can inhibit the growth of various cancer cell lines. This compound has also been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In addition, this compound has been studied as a potential treatment for depression and anxiety disorders.
properties
Molecular Formula |
C10H15N3O |
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Molecular Weight |
193.25 g/mol |
IUPAC Name |
N-(3-aminopropyl)-6-methylpyridine-3-carboxamide |
InChI |
InChI=1S/C10H15N3O/c1-8-3-4-9(7-13-8)10(14)12-6-2-5-11/h3-4,7H,2,5-6,11H2,1H3,(H,12,14) |
InChI Key |
JAWYILMUYXCSGG-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)C(=O)NCCCN |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)NCCCN |
Origin of Product |
United States |
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